Cas no 2757904-44-0 (4-(3-Acetamidocyclopentyl)butanoic acid)

• Product Name: 4-(3-Acetamidocyclopentyl)butanoic acid
• CAS No: 2757904-44-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5943836
• PubChem ID: 165754725
• Update Time: 2025-05-22

4-(3-Acetamidocyclopentyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2757904-44-0
• 4-(3-acetamidocyclopentyl)butanoic acid
• EN300-37101734
• 4-(3-Acetamidocyclopentyl)butanoic acid

• Inchi： 1S/C11H19NO3/c1-8(13)12-10-6-5-9(7-10)3-2-4-11(14)15/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： CVNYBXHNNPSGIC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCC(CCCC(=O)O)C1

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(3-Acetamidocyclopentyl)butanoic acid

4-(3-Acetamidocyclopentyl)butanoic Acid (CAS 2757904-44-0): A Comprehensive Overview

4-(3-Acetamidocyclopentyl)butanoic acid (CAS 2757904-44-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and biochemical research sectors. This compound, characterized by its unique cyclopentyl backbone and acetamido functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a butanoic acid moiety with a 3-acetamidocyclopentyl group, makes it a versatile building block for drug discovery and development.

The growing interest in 4-(3-Acetamidocyclopentyl)butanoic acid is driven by its potential applications in targeting metabolic pathways and inflammatory responses. Researchers are particularly intrigued by its role in modulating enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics. As the demand for novel small-molecule inhibitors and enzyme modulators rises, this compound has emerged as a promising candidate for further exploration.

One of the key advantages of 4-(3-Acetamidocyclopentyl)butanoic acid lies in its synthetic accessibility and stability under standard laboratory conditions. Its carboxylic acid functionality allows for easy derivatization, enabling researchers to create a wide array of analogs for structure-activity relationship (SAR) studies. This feature has made it a popular choice in medicinal chemistry, especially in the development of GPCR-targeted therapies and kinase inhibitors.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 4-(3-Acetamidocyclopentyl)butanoic acid. Machine learning algorithms frequently identify similar structures as potential leads for treating conditions such as autoimmune disorders and metabolic syndromes. This aligns with the increasing number of searches for "cyclopentyl derivatives in drug development" and "acetamido-containing bioactive compounds" across scientific databases.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly suitable for crossing biological membranes while maintaining target specificity. These characteristics address common challenges in drug design, such as bioavailability and tissue penetration, which are frequently discussed in modern pharmaceutical forums and drug discovery webinars.

In the context of green chemistry, 4-(3-Acetamidocyclopentyl)butanoic acid presents opportunities for sustainable synthesis routes. Researchers are exploring catalytic methods and biocatalytic approaches to produce this compound more efficiently, responding to the growing industry demand for environmentally friendly chemical processes. This aspect particularly resonates with current searches for "green synthesis of pharmaceutical intermediates" and "sustainable medicinal chemistry".

The analytical characterization of 4-(3-Acetamidocyclopentyl)butanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications, addressing common quality control questions in the field.

As research into cyclic amino acid derivatives continues to expand, 4-(3-Acetamidocyclopentyl)butanoic acid stands out for its balanced combination of structural features and functional versatility. Its potential applications span from neurological research to metabolic disease studies, making it a compound of interest across multiple therapeutic areas.

The commercial availability of 4-(3-Acetamidocyclopentyl)butanoic acid through specialized chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such high-purity research chemicals, particularly from academic institutions and biotech startups focused on novel target identification.

Looking ahead, the scientific community anticipates more publications and patent applications involving 4-(3-Acetamidocyclopentyl)butanoic acid derivatives. The compound's structural flexibility positions it well for future developments in fragment-based drug design and combinatorial chemistry approaches that are gaining traction in modern pharmaceutical research.

For researchers considering working with 4-(3-Acetamidocyclopentyl)butanoic acid, proper handling procedures and storage conditions (typically at 2-8°C in a dry environment) are recommended to maintain its stability. These practical considerations are often searched alongside the compound's name in scientific literature databases.

The ongoing exploration of 4-(3-Acetamidocyclopentyl)butanoic acid exemplifies the dynamic nature of medicinal chemistry, where seemingly specialized intermediates can open new avenues for therapeutic innovation. As the field continues to evolve, this compound is likely to remain relevant in addressing some of the most pressing challenges in drug discovery and biomolecular research.